Cas no 28269-50-3 (Benzoyl chloride,2-ethenyl-)

• Product Name: Benzoyl chloride,2-ethenyl-
• CAS No: 28269-50-3
• MF: C₉H₇ClO
• MW: 166.604281663895
• CID: 251953
• PubChem ID: 12541465
• Update Time: 2025-04-19

Benzoyl chloride,2-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2-ethenyl-
• 2-ethenylbenzoyl chloride
• 2-Vinylbenzoyl chloride
• Benzoylchloride, o-vinyl- (8CI)
• DTXSID20501862
• VFOZPUQEFHZHBT-UHFFFAOYSA-N
• SCHEMBL35240
• vinylbenzoyl chloride
• 28269-50-3

• Inchi： 1S/C9H7ClO/c1-2-7-5-3-4-6-8(7)9(10)11/h2-6H,1H2
• InChI Key： VFOZPUQEFHZHBT-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1C=C)=O

Computed Properties

• Exact Mass: 166.01861
• Monoisotopic Mass: 166.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives